![molecular formula C8H5N3O3 B6257572 3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde CAS No. 429690-60-8](/img/no-structure.png)
3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde
Overview
Description
3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde is a chemical compound. It is a derivative of pyridine-2-carboxaldehyde . It is also related to imidazo[1,2-a]pyridines, which are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves condensation reactions . For example, condensation of two molecules of pyridine-2-carboxaldehyde, in the presence of MnCl2 and ammonium diethyldithiophosphate, produced Mn (II) complexes containing 3-(pyridin-2-yl)imidazo[1,5-a]pyridines .Molecular Structure Analysis
The molecular structure of this compound is related to that of 3-NITROIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, which has a linear formula of C8H5N3O4 .Scientific Research Applications
3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde has been used in a variety of scientific research applications. It has been employed in the synthesis of a variety of organic compounds, including those with biological activity. It has also been used as a building block for the synthesis of polymers, dyes, and drugs. In addition, this compound has been used in the development of materials for energy storage and conversion, and as a catalyst for various reactions.
Mechanism of Action
Target of Action
3-Nitroimidazo[1,2-a]pyridine-2-carbaldehyde is a derivative of the imidazo[1,2-a]pyridine class of compounds . This class of compounds has been recognized for its wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of this compound could be the bacterial cells causing tuberculosis.
Mode of Action
Imidazo[1,2-a]pyridine derivatives have been known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . This suggests that the compound might interact with its targets through similar mechanisms.
Advantages and Limitations for Lab Experiments
3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable under a variety of conditions. In addition, this compound is soluble in both polar and non-polar solvents, making it easy to handle and use in reactions. However, this compound is also toxic and should be handled with care.
Future Directions
The potential future directions for research on 3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde are numerous. Further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. In addition, this compound could be used as a tool to develop new drugs and materials, and to synthesize a variety of organic compounds. Finally, this compound could be further explored for its potential applications in energy storage and conversion.
Synthesis Methods
3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde can be synthesized through a variety of methods, including the use of a Wittig reaction and a palladium-catalyzed cross-coupling reaction. In the Wittig reaction, an aldehyde is reacted with a phosphonium salt in the presence of a base to form an oxaphosphetane. This intermediate can then be reacted with a nitroalkane to form this compound. The palladium-catalyzed cross-coupling reaction is a more efficient method for the synthesis of this compound and involves the reaction of an aryl halide and a nitroalkane in the presence of a palladium catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde involves the nitration of 2-aminopyridine followed by cyclization with glyoxal to form the imidazo[1,2-a]pyridine ring. The resulting compound is then oxidized to form the aldehyde group and nitro group is introduced at position 3 of the imidazole ring.", "Starting Materials": [ "2-aminopyridine", "glyoxal", "nitric acid", "sulfuric acid", "sodium nitrite", "sodium acetate", "acetic acid", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Nitration of 2-aminopyridine with nitric acid and sulfuric acid to form 3-nitro-2-aminopyridine", "Step 2: Cyclization of 3-nitro-2-aminopyridine with glyoxal in the presence of sodium acetate and acetic acid to form 3-nitroimidazo[1,2-a]pyridine", "Step 3: Oxidation of 3-nitroimidazo[1,2-a]pyridine with hydrogen peroxide and sodium hydroxide to form 3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde" ] } | |
CAS RN |
429690-60-8 |
Molecular Formula |
C8H5N3O3 |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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